Cas no 2172554-04-8 (2-chloro-4-(chloromethyl)-1,3-thiazole-5-sulfonamide)

• Product Name: 2-chloro-4-(chloromethyl)-1,3-thiazole-5-sulfonamide
• CAS No: 2172554-04-8
• MF: C₄H₄Cl₂N₂O₂S₂
• MW: 247.122756004333
• CID: 6580804
• PubChem ID: 165600665
• Update Time: 2025-06-13

2-chloro-4-(chloromethyl)-1,3-thiazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(chloromethyl)-1,3-thiazole-5-sulfonamide
• 2-chloro-4-(chloromethyl)-1,3-thiazole-5-sulfonam ide
• 5-Thiazolesulfonamide, 2-chloro-4-(chloromethyl)-
• EN300-1629226
• 2-Chloro-4-(chloromethyl)thiazole-5-sulfonamide
• 2172554-04-8

• Inchi： 1S/C4H4Cl2N2O2S2/c5-1-2-3(12(7,9)10)11-4(6)8-2/h1H2,(H2,7,9,10)
• InChI Key： ZVGZVNRHYLIVDK-UHFFFAOYSA-N
• SMILES： S1C(S(N)(=O)=O)=C(CCl)N=C1Cl

Computed Properties

• Exact Mass: 245.9091251g/mol
• Monoisotopic Mass: 245.9091251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.755±0.06 g/cm3(Predicted)
• Boiling Point: 493.5±55.0 °C(Predicted)
• pka: 8.94±0.60(Predicted)

Additional information on 2-chloro-4-(chloromethyl)-1,3-thiazole-5-sulfonamide

Research Brief on 2-Chloro-4-(chloromethyl)-1,3-thiazole-5-sulfonamide (CAS: 2172554-04-8): Recent Advances and Applications

The compound 2-chloro-4-(chloromethyl)-1,3-thiazole-5-sulfonamide (CAS: 2172554-04-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the versatility of 2-chloro-4-(chloromethyl)-1,3-thiazole-5-sulfonamide as a key intermediate in the synthesis of novel bioactive molecules. Researchers have successfully employed this compound in the development of sulfonamide-based inhibitors targeting various enzymes, including carbonic anhydrases and proteases. The presence of both chloro and chloromethyl groups on the thiazole ring provides multiple sites for further functionalization, making it a valuable scaffold for medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy as a precursor for developing potent antimicrobial agents. Structural modifications at the sulfonamide moiety yielded derivatives with significant activity against drug-resistant bacterial strains, particularly MRSA and ESBL-producing Enterobacteriaceae. The study also revealed that these derivatives exhibit low cytotoxicity against mammalian cells, suggesting a favorable therapeutic index.

Another notable application of 2-chloro-4-(chloromethyl)-1,3-thiazole-5-sulfonamide has emerged in cancer research. A recent patent application (WO2023051234) describes its use in synthesizing small molecule inhibitors of protein-protein interactions involved in oncogenic signaling pathways. Preliminary in vitro data show promising antiproliferative effects against several cancer cell lines, with particular potency observed in pancreatic and triple-negative breast cancer models.

The compound's mechanism of action has been further elucidated through structural biology studies. X-ray crystallography data of its derivatives bound to target proteins reveal that the thiazole-sulfonamide core establishes critical hydrogen bonds and hydrophobic interactions in enzyme active sites. These structural insights are guiding the rational design of more selective and potent drug candidates.

From a synthetic chemistry perspective, recent advances have improved the scalability and yield of 2-chloro-4-(chloromethyl)-1,3-thiazole-5-sulfonamide production. A 2024 publication in Organic Process Research & Development describes an optimized, greener synthesis route that reduces hazardous byproducts while maintaining high purity (>99%). This development addresses previous challenges in large-scale manufacturing and enhances the compound's accessibility for pharmaceutical development.

Looking forward, the unique properties of 2-chloro-4-(chloromethyl)-1,3-thiazole-5-sulfonamide position it as a promising scaffold for addressing unmet medical needs. Current research directions include exploring its potential in neurodegenerative diseases, where preliminary data suggest activity against tau protein aggregation, and in antiviral applications, particularly against emerging RNA viruses. The compound's versatility and demonstrated biological activities make it a valuable asset in the medicinal chemist's toolkit, with several derivatives currently in preclinical development pipelines.